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Compound of Interest

Compound Name: CH1055 triethylamine

Cat. No.: B12402061

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling CH1055 triethylamine, a near-infrared II (NIR-II) fluorescent dye.

[1] The information is tailored for researchers, scientists, and drug development professionals

to ensure safe laboratory practices.

Emergency Contact Information:

Poisons Information Centre (Australia): 131 126[2]

CHEMTREC (USA & Canada): 1-800-424-9300[2]

National Poisons Centre (New Zealand): 0800 764 766[2]

Hazard Summary
CH1055 triethylamine is a highly flammable liquid and vapor that is toxic if swallowed, inhaled,

or in contact with skin.[3][4] It causes severe skin burns and eye damage and may cause

respiratory irritation.[3][4][5][6]
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Hazard Classification Description

Physical Hazards
H225: Highly flammable liquid and vapour.[2][3]

[4]

Health Hazards

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[3] H314: Causes

severe skin burns and eye damage.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

Corrosive to the respiratory tract.[3]

Environmental Hazards H401: Toxic to aquatic life.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Part Required PPE Specifications

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.[5]

Use a full-face supplied air

respirator if it is the sole means

of protection.[5] For exposures

potentially exceeding 200 ppm,

a NIOSH-approved self-

contained breathing apparatus

(SCBA) is required.[7]

Eyes/Face

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[5][8]

Contact lenses should not be

worn when working with

amines.[2]

Hands
Compatible chemical-resistant

gloves.[8]

Elbow-length PVC gloves are

recommended; do NOT use

latex.[2] Inspect gloves for

integrity before each use.[5]

Body

Chemical-resistant suit, flame-

retardant antistatic protective

clothing.[5]

Overalls, PVC apron, or a PVC

protective suit for severe

exposure.[2] Trousers or

overalls should be worn

outside of boots.[2]

Footwear
Non-sparking safety or

conductive footwear.[2]

Rubber boots for spill

response.[8]

Operational Procedures
Handling:

Ventilation: Always handle CH1055 triethylamine in a chemical fume hood.[8] Ensure

adequate general or local exhaust ventilation.[9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3][4][5][9] No smoking.[2][4]
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Equipment: Use non-sparking tools and explosion-proof electrical, ventilating, and lighting

equipment.[2][3][4][8] Ground and bond containers and receiving equipment during transfer.

[2][3][4][9]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][3][4] Wash hands

thoroughly after handling and before breaks.[5][8][9] Remove and wash contaminated

clothing before reuse.[2][8][9]

Storage:

Location: Store in a cool, dry, well-ventilated area away from direct sunlight.[2][9]

Container: Keep containers tightly closed and store in the original manufacturer-supplied

container.[2][3][5][9] Opened containers must be carefully resealed and kept upright.[5]

Incompatibilities: Store away from strong acids and oxidizing agents.[7][9][10]

Emergency and Disposal Plans
Spill Response:

Evacuate and Secure: Evacuate non-essential personnel from the spill area and secure all

entry points.[7][8]

Eliminate Ignition Sources: Shut off all sources of ignition.[2][7][8]

Containment: Stop the leak if it is safe to do so.[2] Prevent the spill from entering drains or

waterways.[2][9]

Absorption: Absorb the spill with an inert, non-flammable material such as sand, earth, or

vermiculite.[7][9]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[7][8][11]

Ventilation and Cleanup: Ventilate the area and wash the spill site after material pickup is

complete.[8]
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First Aid:

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

at rest in a position comfortable for breathing.[2]

[4][5][6] If breathing has stopped, begin artificial

respiration.[7] Seek immediate medical

attention.[2][4][5][6]

Skin Contact

Immediately remove all contaminated clothing.

[2][3][4][5] Rinse the skin with large amounts of

water or shower for 15-30 minutes.[2][4] Seek

immediate medical attention.[3][6]

Eye Contact

Immediately flush eyes with running water for

several minutes, holding eyelids open.[2]

Remove contact lenses if present and easy to

do.[2][4][5] Continue rinsing and seek immediate

medical attention.[2][4][5][6]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce

vomiting.[2] Give no more than two glasses of

water to an adult.[2] Seek immediate medical

attention.[2][3][6]

Disposal:

Dispose of CH1055 triethylamine and its containers in accordance with local, regional,

national, and international regulations.[2]

This chemical is classified as a hazardous waste.[7][9] Consult your state's Department of

Environmental Protection (DEP) or the regional office of the Environmental Protection

Agency (EPA) for specific disposal recommendations.[7]

Empty containers may retain product residue and can be dangerous.[9] Do not reuse empty

containers until they have been decontaminated.[11]
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Workflow for Safe Handling of CH1055 Triethylamine

Safe Handling Workflow for CH1055 Triethylamine
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Caption: Workflow for the safe handling of CH1055 triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CH1055 Triethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402061/docs#essential-safety-and-operational-
guide-for-handling-ch1055-triethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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